2-{[2-(2-Chloroanilino)-2-oxoethyl]sulfonyl}acetic acid

Specification

• CAS No.: 344267-76-1
• Molecular Formula: C10H10ClNO5S
• Molecular Weight: 291.7
• IUPAC Name: 2-[2-(2-chloroanilino)-2-oxoethyl]sulfonylacetic acid
• Standard InChI: InChI=1S/C10H10ClNO5S/c11-7-3-1-2-4-8(7)12-9(13)5-18(16,17)6-10(14)15/h1-4H,5-6H2,(H,12,13)(H,14,15)
• Standard InChI Key: ZODHOYAGMHGIRD-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)NC(=O)CS(=O)(=O)CC(=O)O)Cl

Introduction

2-{[2-(2-Chloroanilino)-2-oxoethyl]sulfonyl}acetic acid is a bioactive compound primarily used in research and industrial applications. It belongs to the family of sulfonated acetic acids, characterized by its unique chemical structure and potential biological activity. The compound is not intended for medical or consumer use and is restricted to laboratory and manufacturing environments.

Applications

Synthesis

The synthesis of 2-{[2-(2-Chloroanilino)-2-oxoethyl]sulfonyl}acetic acid typically involves the reaction of a chlorinated aniline derivative with sulfonyl-containing reagents under controlled conditions. The process ensures the incorporation of both the sulfonyl and carboxylic acid groups into the final structure.

Safety Information

This compound is strictly for professional use in controlled environments. The following safety measures are recommended:

• Storage: Store in a cool, dry place away from incompatible materials.

• Handling: Use personal protective equipment (PPE) such as gloves, goggles, and lab coats.

• Hazards: May cause irritation to skin, eyes, and respiratory tract upon exposure.

Comparative Analysis with Related Compounds

To better understand its properties, a comparison with a structurally related compound, 2-{[2-(2,4-Dichloroanilino)-2-oxoethyl]-sulfanyl}acetic acid (PubChem CID: 2763758), is provided below:

Property	Target Compound	Related Compound
Molecular Formula	C10H10ClNO5S	C10H9Cl2NO5S
Molecular Weight	291.71 g/mol	294.15 g/mol
Chlorine Substitution	Single substitution at position 2	Dual substitution at positions 2,4

The additional chlorine atom in the related compound increases its molecular weight and may alter its reactivity or biological activity.

Future Research Directions

• Biological Studies: Research into the pharmacological or toxicological properties of this compound could uncover new applications.

• Synthetic Derivatives: Modifying the structure by introducing additional functional groups may enhance its utility in medicinal chemistry.

• Environmental Impact Assessment: Investigating its degradation pathways and environmental persistence is crucial for safe handling.

This article provides an authoritative overview of 2-{[2-(2-Chloroanilino)-2-oxoethyl]sulfonyl}acetic acid based on current data sources and chemical databases. Further studies are encouraged to expand our understanding of this compound's potential applications and safety profile.